Cas no 6989-38-4 (Evodine)

Evodine structure
Evodine structure
Product Name:Evodine
CAS No:6989-38-4
MF:C18H19NO5
MW:329.347165346146
CID:47158
PubChem ID:398789
Update Time:2025-04-18

Evodine Chemical and Physical Properties

Names and Identifiers

    • Evodine
    • (-)-1-[(4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-3-buten-2-ol
    • 3-Buten-2-ol,1-[(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-, (-)-
    • (-)-1'-(2-phenylethylene)-ditryptophenaline
    • (-)-1-(4,8-dimethoxy-furo[2,3-b]quinolin-7-yloxy)-3-methyl-but-3-en-2-ol
    • NSC-708925
    • 1-(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy-3-methyl-but-3-en-2-ol
    • FT-0686611
    • s9563
    • 6989-38-4
    • CS-0009713
    • HY-N0689
    • AKOS015902209
    • FS-7038
    • EX-A7843Y
    • 1-(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy-3-methylbut-3-en-2-ol
    • NSC708925
    • 7-(2-Hydroxy-3-methylbut-3-enyl)oxy-8-methoxydictamnine
    • DA-63333
    • 1-({4,8-DIMETHOXYFURO[2,3-B]QUINOLIN-7-YL}OXY)-3-METHYLBUT-3-EN-2-OL
    • Inchi: 1S/C18H19NO5/c1-10(2)13(20)9-24-14-6-5-11-15(17(14)22-4)19-18-12(7-8-23-18)16(11)21-3/h5-8,13,20H,1,9H2,2-4H3
    • InChI Key: LNJTUUHDKCPQAA-UHFFFAOYSA-N
    • SMILES: O(CC(C(=C)C)O)C1C=CC2C(=C3C=COC3=NC=2C=1OC)OC

Computed Properties

  • Exact Mass: 329.12600
  • Monoisotopic Mass: 329.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74A^2
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.245
  • Melting Point: 153-154 ºC
  • Boiling Point: 507.0±50.0 °C at 760 mmHg
  • Flash Point: 260.4±30.1 °C
  • PSA: 73.95000
  • LogP: 3.31400

Evodine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemFaces
CFN90488-10mg
Evodine
6989-38-4 >=98%
10mg
$516 2021-07-22
DC Chemicals
DCW-010-20 mg
Evodine
6989-38-4 >98%, Standard References Grade
20mg
$280.0 2022-02-28
S e l l e c k ZHONG GUO
S9563-5mg
Evodine
6989-38-4 99.2%
5mg
¥876.52 2023-09-15
TRC
E945490-10mg
Evodine
6989-38-4
10mg
$167.00 2023-05-18
TRC
E945490-100mg
Evodine
6989-38-4
100mg
$1315.00 2023-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TCS2336-1 mg
Evodine
6989-38-4
1mg
¥478.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TCS2336-1 mL * 10 mM (in DMSO)
Evodine
6989-38-4
1 mL * 10 mM (in DMSO)
¥1195.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E19240-20mg
1-[(4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-3-buten-2 -ol
6989-38-4 ,HPLC≥98%
20mg
¥698.0 2023-09-08
ChemFaces
CFN90488-5mg
Evodine
6989-38-4 >=98%
5mg
$413 2023-09-19
TargetMol Chemicals
TCS2336-1 mg
Evodine
6989-38-4 98%
1mg
¥ 478 2023-07-11
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen